Cas no 2171283-13-7 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid
• CAS No: 2171283-13-7
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6062524
• PubChem ID: 165560287
• Update Time: 2025-05-24

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid
• EN300-1571598
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-5-fluorobenzoic acid
• 2171283-13-7

• Inchi： 1S/C26H23FN2O6/c1-34-14-23(24(30)28-22-11-10-15(27)12-20(22)25(31)32)29-26(33)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： WIIWNWUPWALYDM-QHCPKHFHSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171283-13-7, named 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a fluorine atom. The presence of these functional groups makes it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group, which is attached to the amino group in this compound, serves as a protecting group during peptide synthesis. This feature makes the compound a promising candidate for the development of bioactive molecules and therapeutic agents. Additionally, the methoxy group at the 3-position of the propanamide moiety contributes to the molecule's stability and solubility properties, which are critical for its application in drug design.

The 5-fluoro substitution on the benzoic acid ring introduces electronic effects that can influence the molecule's reactivity and selectivity in various biochemical environments. Fluorine atoms are known for their ability to enhance drug potency and bioavailability, making this compound a strong candidate for further exploration in medicinal chemistry. Recent research has demonstrated that fluorinated aromatic compounds exhibit improved pharmacokinetic profiles, which could be advantageous in the development of new drugs.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The (S)-configuration at the second carbon of the propanamide moiety is critical for determining the compound's biological activity. Stereochemistry plays a pivotal role in drug design, as it can significantly impact how molecules interact with their target proteins or enzymes.

In terms of applications, this compound has shown potential in several areas. For instance, its structure suggests that it could serve as a precursor for more complex molecules or as an intermediate in peptide synthesis. Furthermore, its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic targets or designing bioconjugates for targeted drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can now better understand how this compound interacts with potential biological targets. These computational tools have provided valuable insights into the binding affinities and selectivity profiles of similar compounds, paving the way for more efficient drug discovery processes.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-5-fluorobenzoic acid represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, functional groups, and stereochemical features make it a versatile building block for developing innovative therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing modern medicine.